rac-(4aR,7aS)-4-methyl-octahydropyrrolo[3,4-b]morpholine dihydrochloride

• CAS No.: 2245360-34-1
• Molecular Formula: C7H16Cl2N2O
• Molecular Weight: 215.1

Description

rac-(4aR,7aS)-4-methyl-octahydropyrrolo[3,4-b]morpholine dihydrochloride: is a chemical compound with the molecular formula C₆H₁₂N₂O·2HCl. It is a derivative of morpholine, a heterocyclic amine that is widely used in various chemical and pharmaceutical applications

Preparation Methods

The synthesis of rac-(4aR,7aS)-4-methyl-octahydropyrrolo[3,4-b]morpholine dihydrochloride typically involves the following steps:

Starting Materials: The synthesis begins with readily available starting materials such as 1,2-amino alcohols, aziridines, or epoxides.

Cyclization: The key step in the synthesis is the cyclization of these starting materials to form the morpholine ring.

Reduction: The cyclized product is then subjected to reduction reactions to obtain the desired rac-(4aR,7aS)-4-methyl-octahydropyrrolo[3,4-b]morpholine.

Purification: The final product is purified using standard techniques such as recrystallization or chromatography to obtain the dihydrochloride salt.

Chemical Reactions Analysis

rac-(4aR,7aS)-4-methyl-octahydropyrrolo[3,4-b]morpholine dihydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride to obtain reduced derivatives.

Substitution: The compound can undergo substitution reactions with halogens or other electrophiles to form substituted derivatives.

Scientific Research Applications

rac-(4aR,7aS)-4-methyl-octahydropyrrolo[3,4-b]morpholine dihydrochloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of various heterocyclic compounds and as a reagent in organic synthesis.

Biology: The compound is studied for its potential biological activities, including its role as a lysosomal pH modulator.

Medicine: It is investigated for its potential therapeutic applications, particularly in the modulation of lysosomal pH and enzyme activity.

Industry: The compound is used in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of rac-(4aR,7aS)-4-methyl-octahydropyrrolo[3,4-b]morpholine dihydrochloride involves its interaction with molecular targets such as lysosomal enzymes. The compound acts as a lysosomal pH modulator, disrupting the homeostasis of lysosomal pH and inactivating lysosomal enzymes like Cathepsin B . This modulation is achieved through the transmembrane transport of chloride anions, which alters the lysosomal environment .

Comparison with Similar Compounds

rac-(4aR,7aS)-4-methyl-octahydropyrrolo[3,4-b]morpholine dihydrochloride can be compared with other similar compounds, such as:

rac-(4aR,7aS)-octahydropyrrolo[3,4-b]morpholine dihydrochloride: This compound shares a similar morpholine ring structure but lacks the methyl group, making it less sterically hindered.

rac-(4aR,7aS)-6-methyl-octahydropyrrolo[3,4-b]morpholine: This compound has a methyl group at a different position, which can affect its reactivity and biological activity.

Morpholine-derived halogenated chalcone derivatives: These compounds have a morpholine ring but are structurally different due to the presence of halogenated chalcone moieties, which impart different biological activities.